Cas no 62458-12-2 (Methanone, 2-benzoxazolyl(4-chlorophenyl)-)

• Product Name: Methanone, 2-benzoxazolyl(4-chlorophenyl)-
• CAS No: 62458-12-2
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• CID: 444075
• PubChem ID: 12324728
• Update Time: 2025-04-19

Methanone, 2-benzoxazolyl(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzoxazolyl(4-chlorophenyl)-
• 1,3-benzoxazol-2-yl-(4-chlorophenyl)methanone
• 62458-12-2
• Benzo[d]oxazol-2-yl(4-chlorophenyl)methanone
• DTXSID10489226
• (1,3-Benzoxazol-2-yl)(4-chlorophenyl)methanone

• Inchi： 1S/C14H8ClNO2/c15-10-7-5-9(6-8-10)13(17)14-16-11-3-1-2-4-12(11)18-14/h1-8H
• InChI Key： LEYFNGOWDYDBIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 257.02444
• Monoisotopic Mass: 257.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones